Cas no 10142-77-5 (Bis[5-chloro-2-[(2-hydroxy-1-naphthalenyl)azo]-4-sec-propylbenzenesulfonic acid]barium salt)

• Product Name: Bis[5-chloro-2-[(2-hydroxy-1-naphthalenyl)azo]-4-sec-propylbenzenesulfonic acid]barium salt
• CAS No: 10142-77-5
• MF: C₃₈H₃₂BaCl₂N₄O₈S₂
• MW: 945.045680999756
• CID: 191512
• Update Time: 2023-11-19

Bis[5-chloro-2-[(2-hydroxy-1-naphthalenyl)azo]-4-sec-propylbenzenesulfonic acid]barium salt Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,5-chloro-2-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-4-(1-methylethyl)-, bariumsalt (2:1)
• Bis[5-chloro-2-[(2-hydroxy-1-naphthalenyl)azo]-4-sec-propylbenzenesulfonic acid]barium salt
• 15603
• 5-chloro-2-[(2-hydroxy-1-naphthalenyl)azo]-4-(1-methylethyl)-Benzenesulfonic acid,barium salt(2:1)
• C.I.Pigment Red 117
• P.R.117
• Pigment Red 117
• C.I.15603
• CID 136672244

• Inchi： 1S/2C19H17ClN2O4S.Ba/c2*1-11(2)14-9-16(18(10-15(14)20)27(24,25)26)21-22-19-13-6-4-3-5-12(13)7-8-17(19)23;/h2*3-11,23H,1-2H3,(H,24,25,26);/q;;+2/p-2/b2*22-21+;
• InChI Key： DNXNMDGRRMMRQQ-JTVZJQPRSA-L
• SMILES： [Ba+2].ClC1=CC(=C(C=C1C(C)C)/N=N/C1=C(C=CC2C=CC=CC1=2)O)S(=O)(=O)O.ClC1=CC(=C(C=C1C(C)C)/N=N/C1=C(C=CC2C=CC=CC1=2)[O-])S(=O)(=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 55
• Rotatable Bond Count: 7
• Complexity: 1260
• Topological Polar Surface Area: 221